Cas no 36809-53-7 (3-Nonen-1-ol, 1-acetate)
3-Nonen-1-ol, 1-acetate structure
Product Name:3-Nonen-1-ol, 1-acetate
CAS No:36809-53-7
MF:C11H20O2
MW:184.275303840637
CID:308335
PubChem ID:5363201
Update Time:2025-04-19
3-Nonen-1-ol, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Nonen-1-ol, 1-acetate
- non-3-enyl acetate
- 1-acetoxy-non-3-ene
- 2-nonyl-1-ol
- 2-Nonyn-1-ol
- 2-nonynyl-1-ol
- 3-Nonen-1-yl-acetat
- non-2-yl-1-ol
- Non-3-en-1-yl-acetat
- 3-nonenyl acetate
- 36809-53-7
- EINECS 253-224-8
- SCHEMBL4955671
- [(E)-non-3-enyl] acetate
- 13049-89-3
- Acetic acid (E)-3-nonenyl ester
-
- Inchi: 1S/C11H20O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h7-8H,3-6,9-10H2,1-2H3/b8-7+
- InChI Key: LRQNQAVSERJKNU-BQYQJAHWSA-N
- SMILES: O(C(C)=O)CC/C=C/CCCCC
Computed Properties
- Exact Mass: 184.14600
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.07610
3-Nonen-1-ol, 1-acetate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
36809-53-7 (3-Nonen-1-ol, 1-acetate) Related Products
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- 16974-10-0(7-Tetradecen-1-ol,1-acetate, (7Z)-)
- 16725-53-4((Z)-9-Tetradecenyl Acetate)
- 3681-71-8(Leaf Acetate)
- 14959-86-5((7Z)-Dodecenyl Acetate)
- 20711-10-8((Z)-11-Tetradecenyl Acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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